Cas no 21116-02-9 ( )

• Product Name: &nbsp
• CAS No: 21116-02-9
• MF: C₅H₆N₄S₂
• MW: 186.257936954498
• CID: 911134
• PubChem ID: 351680
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]propanenitrile
• DS-004686
• NSC-522652
• NSC522652
• 21116-02-9
• DTXSID60326016
• AKOS008904660
•  

• Inchi： 1S/C5H6N4S2/c6-2-1-3-10-5-9-8-4(7)11-5/h1,3H2,(H2,7,8)
• InChI Key： HLDNUXTVHFSSCK-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)CCC#N

Computed Properties

• Exact Mass: 186.00358
• Monoisotopic Mass: 186.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.47
• Boiling Point: 440.6°C at 760 mmHg
• Flash Point: 220.3°C
• Refractive Index: 1.647
• PSA: 75.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers